Cas no 1500335-91-0 (Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy-)

• Product Name: Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy-
• CAS No: 1500335-91-0
• MF: C₈H₇Br₂ClO₂
• MW: 330.400980234146
• CID: 5263285
• Update Time: 2025-05-21

Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy-
• 1,4-Dibromo-2-(chloromethoxy)-5-methoxybenzene

• Inchi： 1S/C8H7Br2ClO2/c1-12-7-2-6(10)8(13-4-11)3-5(7)9/h2-3H,4H2,1H3
• InChI Key： COCZUPYZYFOAAJ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(OC)=C(Br)C=C1OCCl

Additional information on Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy-

Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy

Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy is a complex organic compound with the CAS number 1500335-91-0. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine atoms at positions 1 and 4, a chloromethoxy group at position 2, and a methoxy group at position 5. The combination of these substituents imparts distinct chemical properties to the molecule, making it a subject of interest in various fields of research and application.

The synthesis of Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy typically involves multi-step organic reactions. Researchers often employ electrophilic substitution techniques to introduce the bromine atoms and other substituents onto the benzene ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such substituted aromatic compounds. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the introduction of chloromethoxy groups with high precision.

One of the key areas where this compound has garnered attention is in drug discovery. The presence of multiple functional groups on the benzene ring allows for diverse interactions with biological targets. For example, the bromine atoms can act as electron-withdrawing groups, influencing the electronic properties of the molecule and potentially enhancing its bioactivity. Similarly, the methoxy group can serve as a directing group for further chemical modifications or as a site for hydrogen bonding in biological systems.

Recent studies have explored the potential of Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy as a precursor for more complex molecules with therapeutic applications. For instance, researchers have investigated its role in the synthesis of kinase inhibitors and other enzyme-targeting agents. The chloromethoxy group has been shown to participate in nucleophilic substitutions under specific reaction conditions, enabling the construction of larger molecular frameworks.

In addition to its role in drug discovery, this compound has also found applications in materials science. The bromine atoms on the benzene ring can undergo halogen exchange reactions, making it a valuable intermediate in the synthesis of advanced polymers and materials with tailored properties. For example, recent work has demonstrated its use in creating cross-linked polymer networks with enhanced mechanical stability and thermal resistance.

The chemical stability of Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy is another aspect that has been extensively studied. Researchers have reported that the molecule exhibits good stability under mild reaction conditions but can undergo decomposition under harsh conditions such as high temperatures or strong acidic environments. Understanding these stability characteristics is crucial for optimizing its use in various industrial and laboratory settings.

From an environmental perspective, there is growing interest in assessing the biodegradability and ecological impact of compounds like Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy. Recent studies have focused on identifying microbial pathways that can degrade such aromatic compounds under anaerobic conditions. These findings are particularly relevant for industries seeking to develop sustainable manufacturing processes and reduce their environmental footprint.

In conclusion, Benzene, 1,4-dibromo-2-(chloromethoxy)-5-methoxy (CAS No: 1500335-91-0) is a versatile compound with a wide range of potential applications across different scientific domains. Its unique structure and functional groups make it an attractive target for researchers aiming to develop novel drugs, advanced materials, and environmentally friendly chemical processes. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.